Methyl (9E,12Z)-octadeca-9,12-dienoate
Methyl (9E,12Z)-octadeca-9,12-dienoate
Methyl linoleate belongs to the class of organic compounds known as lineolic acids and derivatives. These are derivatives of lineolic acid. Lineolic acid is a polyunsaturated omega-6 18 carbon long fatty acid, with two CC double bonds at the 9- and 12-positions. Methyl linoleate has been primarily detected in urine. Within the cell, methyl linoleate is primarily located in the cytoplasm. Methyl linoleate participates in a number of enzymatic reactions. In particular, methyl linoleate can be biosynthesized from linoleic acid. Methyl linoleate can also be converted into 13(S)-hpode methyl ester.
Methyl linoleate is a fatty acid methyl ester of linoleic acid. It has been isolated from Neolitsea daibuensis. It has a role as a plant metabolite. It derives from a linoleic acid.
Methyl linoleate is a fatty acid methyl ester of linoleic acid. It has been isolated from Neolitsea daibuensis. It has a role as a plant metabolite. It derives from a linoleic acid.
Brand Name:
Vulcanchem
CAS No.:
112-63-0
VCID:
VC0116591
InChI:
InChI=1S/C19H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h7-8,10-11H,3-6,9,12-18H2,1-2H3/b8-7-,11-10-
SMILES:
CCCCCC=CCC=CCCCCCCCC(=O)OC
Molecular Formula:
C19H34O2
Molecular Weight:
294.5 g/mol
Methyl (9E,12Z)-octadeca-9,12-dienoate
CAS No.: 112-63-0
Reference Standards
VCID: VC0116591
Molecular Formula: C19H34O2
Molecular Weight: 294.5 g/mol
| CAS No. | 112-63-0 |
|---|---|
| Product Name | Methyl (9E,12Z)-octadeca-9,12-dienoate |
| Molecular Formula | C19H34O2 |
| Molecular Weight | 294.5 g/mol |
| IUPAC Name | methyl (9Z,12Z)-octadeca-9,12-dienoate |
| Standard InChI | InChI=1S/C19H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h7-8,10-11H,3-6,9,12-18H2,1-2H3/b8-7-,11-10- |
| Standard InChIKey | WTTJVINHCBCLGX-NQLNTKRDSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\CCCCCCCC(=O)OC |
| SMILES | CCCCCC=CCC=CCCCCCCCC(=O)OC |
| Canonical SMILES | CCCCCC=CCC=CCCCCCCCC(=O)OC |
| Appearance | Unit:1 gramSolvent:nonePurity:99%Physical liquid |
| Density | 0.883-0.893 (20°) |
| Melting Point | -35.0 °C -35°C |
| Physical Description | Liquid colourless to pale yellow liquid |
| Description | Methyl linoleate belongs to the class of organic compounds known as lineolic acids and derivatives. These are derivatives of lineolic acid. Lineolic acid is a polyunsaturated omega-6 18 carbon long fatty acid, with two CC double bonds at the 9- and 12-positions. Methyl linoleate has been primarily detected in urine. Within the cell, methyl linoleate is primarily located in the cytoplasm. Methyl linoleate participates in a number of enzymatic reactions. In particular, methyl linoleate can be biosynthesized from linoleic acid. Methyl linoleate can also be converted into 13(S)-hpode methyl ester. Methyl linoleate is a fatty acid methyl ester of linoleic acid. It has been isolated from Neolitsea daibuensis. It has a role as a plant metabolite. It derives from a linoleic acid. |
| Synonyms | (9Z,12Z)-9,12-Octadecadienoic Acid Methyl Ester; Linoleic Acid Methyl Ester; (9Z,12Z)-Octadecadienoic Acid Methyl Ester; Methyl (9Z,12Z)-Octadeca-9,12-dienoate; Methyl (9Z,12Z)-Octadecadienoate; Methyl (Z,Z)-9,12-Octadecadienoate; Methyl 9-cis,12-cis |
| Vapor Pressure | 3.67e-06 mmHg |
| Reference | 1. L. Chuang et al. “Inhibitory effect of conjugated linoleic acid on linoleic acid elongation in transformed yeast with human elongase” Lipids, Vol. 36(10),pp. 1099-1103, 20012. M. Wadman et al. “Conversion of linoleic acid into novel oxylipins by the mushroom Agaricus bisporus” Lipids, Vol. 40(11) pp. 1163-1170, 20053. P. Elias, B. Brown, V. Ziboh “The Permeability Barrier in Essential Fatty Acid Deficiency: Evidence for a Direct Role for Linoleic Acid in BarrierFunction” Journal of Investigative Dermatology, Vol.74 pp. 230–233, 1980 |
| PubChem Compound | 5284421 |
| Last Modified | Nov 11 2021 |
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